Cas no 1353984-53-8 (2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-isopropyl-acetamide)

• Product Name: 2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-isopropyl-acetamide
• CAS No: 1353984-53-8
• MF: C₁₈H₂₉N₃O
• MW: 303.442364454269
• CID: 2156502
• Update Time: 2025-05-24

2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-isopropyl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-n-(1-benzyl-piperidin-4-ylmethyl)-n-isopropyl-acetamide
• 2-Amino-N-((1-benzylpiperidin-4-yl)methyl)-N-isopropylacetamide
• AM94698
• 2-Amino-N-(1-benzylpiperidin-4-ylmethyl)-N-isopropylacetamide
• 2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-isopropyl-acetamide

• Inchi： 1S/C18H29N3O/c1-15(2)21(18(22)12-19)14-17-8-10-20(11-9-17)13-16-6-4-3-5-7-16/h3-7,15,17H,8-14,19H2,1-2H3
• InChI Key： UDVFIAFZCZEDOA-UHFFFAOYSA-N
• SMILES： O=C(CN)N(C(C)C)CC1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 331
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-isopropyl-acetamide

2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-isopropyl-acetamide: A Comprehensive Overview

The compound 2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-isopropyl-acetamide, identified by the CAS number 1353984-53-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines an amino group, a piperidine ring, and an isopropyl substituent, all connected through an acetamide functional group. The presence of these structural elements contributes to its diverse reactivity and biological activity, making it a subject of interest in contemporary research.

Recent studies have highlighted the importance of acetamide derivatives in drug discovery, particularly in the development of bioactive molecules with potential therapeutic applications. The piperidine ring, a six-membered cyclic amine, is known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. In this compound, the piperidine ring is further substituted with a benzyl group at position 1 and an acetamide group at position 4. This substitution pattern enhances the molecule's stability and bioavailability, making it a promising candidate for further exploration.

The amino group present in the molecule plays a crucial role in its reactivity. It can act as a nucleophile in various organic reactions, enabling the synthesis of more complex structures. Additionally, the isopropyl group attached to the nitrogen atom contributes to the molecule's lipophilicity, which is essential for its ability to cross biological membranes and interact with cellular targets. Recent research has focused on optimizing such properties to improve drug delivery systems and enhance therapeutic efficacy.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, amide bond formation, and cyclization reactions. The use of advanced synthetic techniques, such as microwave-assisted synthesis or catalytic methods, has significantly improved the yield and purity of this compound. These advancements have made it more accessible for researchers to study its properties and applications.

The biological activity of 2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-isopropyl-acetamide has been explored in several recent studies. For instance, researchers have investigated its potential as an inhibitor of certain enzymes involved in metabolic pathways. The molecule's ability to bind to these enzymes suggests its role in modulating cellular processes, which could be harnessed for therapeutic purposes.

Beyond enzymatic inhibition, this compound has also shown promise in other areas such as antimicrobial activity and anticancer research. Its structural features make it a versatile scaffold for further modification and optimization. By introducing additional functional groups or altering the substituents on the piperidine ring or acetamide group, researchers can tailor its properties to suit specific applications.

In conclusion, 2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-isopropyl-acetamide represents a valuable addition to the arsenal of bioactive molecules available for drug discovery and development. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as a key player in future research endeavors.